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Compound of Interest

Compound Name: 3'-Aminoacetophenone oxime
CAS No.: 6011-18-3
Cat. No.: B1623552
Get Quote
. J

Part 1: Executive Safety Directive

STOP AND READ: Do not dispose of 3'-Aminoacetophenone oxime (CAS 6011-18-3) down
the drain or in general trash.[1][2]

As a bifunctional organic intermediate containing both an aromatic amine and an oxime moiety,
this compound presents specific stability and toxicity profiles that mandate High-Temperature
Incineration as the only acceptable disposal route.[1][2] Improper disposal can lead to the
formation of toxic hydroxylamine derivatives (via hydrolysis) or uncontrolled exothermic
decomposition.

Part 2: Chemical Profile & Hazard Logic

To ensure safe handling, one must understand the causality behind the hazards. The disposal
protocol is dictated by the chemical structure: the oxime group (

) is susceptible to acid-catalyzed hydrolysis and thermal rearrangement, while the aniline
moiety (
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) contributes to toxicity and potential sensitization.[1][2]

Table 1: Chemical Safety Profile

Parameter

Data

Operational Implication

Chemical Name

3'-Aminoacetophenone oxime

Official shipping/manifest

name.

CAS Number

6011-18-3

Use for waste inventory
tracking.[1][2]

Parent Ketone

3'-Aminoacetophenone (CAS
99-03-6)

Hydrolysis product; retains
toxicity.[1][2]

Molecular Formula

High Nitrogen content requires

scrubbed incineration.[2]

Key Hazards

Acute Toxicity (Oral), Irritant

PPE (Nitrile gloves, N95/P100)

is mandatory.

Reactivity

Acid-sensitive, Thermally

sensitive

DO NOT autoclave.[1][2] DO
NOT mix with acids.[2][3][4]

Mechanism of Instability (The "Why")

Unlike simple organic solids, oximes possess a latent instability.

» Hydrolysis Risk: In the presence of acids, the oxime group hydrolyzes to regenerate the

parent ketone (3'-aminoacetophenone) and hydroxylamine (

). Hydroxylamine is mutagenic and can decompose explosively upon concentration.[2]

» Beckmann Rearrangement: Under acidic or thermal stress, oximes can rearrange to amides,

a reaction that is often exothermic.

Part 3: Disposal Workflows

The following workflows are designed to be self-validating: the segregation steps prevent the

chemical triggers (acids/oxidizers) identified in the hazard profile.[1]
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Diagram 1: Disposal Decision Matrix

Caption: Logical flow for segregating and designating 3'-Aminoacetophenone oxime waste
streams based on physical state and contamination level.
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Protocol A: Solid Waste (Pure Compound)

Applicability: Expired reagent, surplus synthesis product.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or amber glass
jar.[1][2] Avoid metal containers to prevent potential catalytic decomposition.[2]

Labelling: Affix a hazardous waste tag immediately.[2]
o Constituents: "3'-Aminoacetophenone oxime 100%"
o Hazard Checkboxes: Toxic, Irritant.[5][6]

o Storage: Store in a satellite accumulation area (SAA) away from acid chlorides, anhydrides,
and strong acids.

o Disposal: Hand over to EHS for off-site thermal destruction.[2]

Protocol B: Liquid Waste (Reaction Mixtures/Solutions)

Applicability: HPLC effluent, mother liquors, dissolved cleaning waste.
e Segregation Test (Critical): Before adding to a central carboy, verify the pH of the solution.
o If Acidic (pH < 5): Neutralize slowly with Sodium Bicarbonate (

) to pH 7.[2] Reason: Prevents hydrolysis of the oxime inside the waste drum, which could
slowly release heat or hydroxylamine.

» Solvent Compatibility:
o Compatible with: Methanol, Ethanol, Acetonitrile, Ethyl Acetate, Dichloromethane.

o INCOMPATIBLE: Do not mix with waste streams containing Chromic Acid, Nitric Acid, or
Peroxides.

o Collection: Pour into the appropriate "Organic Solvent" carboy (Halogenated vs. Non-
Halogenated).
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» Rinsing: Triple rinse empty reaction vessels with acetone; add rinsate to the liquid waste
container.

Protocol C: Spill Cleanup (Emergency Procedure)

Scenario: Powder spill on benchtop.
e |solate: Evacuate immediate area. Mark boundaries.

o PPE: Don double nitrile gloves, lab coat, and safety goggles. Wear an N95 mask to prevent
inhalation of dust.[2]

» Containment:
o Do NOT dry sweep. Dry sweeping creates dust aerosols.[2]

o Cover the spill with a wet absorbent pad or dampen slightly with an inert solvent (e.g.,
heptane) if safe to do so.

o Collection: Scoop material into a disposable container using a plastic scoop.

o Surface Decontamination: Wash the surface with soapy water.[2] Collect all sponges/wipes
as Hazardous Debris (Protocol A).[2]

Part 4: Regulatory & Compliance Codes

When filling out waste manifests for Environmental Health & Safety (EHS) or external
contractors, use the following classifications.
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Regulation Classification Note

Classify by characteristic: Toxic
(if TCLP fails) or Ignitable (if in
US EPA (RCRA) Not explicitly P- or U-listed solvent).[1][2] Default to D001

(Ignitable) if in organic solvent.

[2]

UN 2811 (Toxic Solid, Organic,  Proper shipping name for pure

DOT (Shippin
(Shipping) n.o.s.)[1] solid if transported.
] H302 (Harmful if swallowed),
GHS Warning / Acute Tox. 4 o
H319 (Eye Irritation).[2][7][8]
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o Reference for GHS classification and handling precautions of the parent structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. CAS 6011-18-3: 1-(3-Aminophenyl)ethanone oxime [cymitquimica.com]

e 2. 3-Aminoacetophenone | CBHINO | CID 7417 - PubChem [pubchem.ncbi.nim.nih.gov]
¢ 3. oxfordlabchem.com [oxfordlabchem.com]

¢ 4. Chemical waste | Hazardous Waste Management - McGill University [mcgill.ca]

e 5. guidechem.com [guidechem.com]

¢ 6. fishersci.com [fishersci.com]

e 7. 3-Aminoacetophenone | 99-03-6 | TCI AMERICA [tcichemicals.com]

¢ 8. carlroth.com [carlroth.com]

¢ To cite this document: BenchChem. [3'-Aminoacetophenone Oxime: Proper Disposal
Procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1623552/docs#3-aminoacetophenone-oxime-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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